5-[(3-Methylphenyl)methylthio]-3-propyl-1,2,4-triazole-4-ylamine 5-[(3-Methylphenyl)methylthio]-3-propyl-1,2,4-triazole-4-ylamine

Brand Name: Vulcanchem

CAS No.: 449746-24-1

VCID: VC0489049

InChI: InChI=1S/C13H18N4S/c1-3-5-12-15-16-13(17(12)14)18-9-11-7-4-6-10(2)8-11/h4,6-8H,3,5,9,14H2,1-2H3

SMILES: CCCC1=NN=C(N1N)SCC2=CC=CC(=C2)C

Molecular Formula: C13H18N4S

Molecular Weight: 262.38g/mol

5-[(3-Methylphenyl)methylthio]-3-propyl-1,2,4-triazole-4-ylamine

CAS No.: 449746-24-1

VCID: VC0489049

Molecular Formula: C13H18N4S

Molecular Weight: 262.38g/mol

CAS No.	449746-24-1
Product Name	5-[(3-Methylphenyl)methylthio]-3-propyl-1,2,4-triazole-4-ylamine
Molecular Formula	C13H18N4S
Molecular Weight	262.38g/mol
IUPAC Name	3-[(3-methylphenyl)methylsulfanyl]-5-propyl-1,2,4-triazol-4-amine
Standard InChI	InChI=1S/C13H18N4S/c1-3-5-12-15-16-13(17(12)14)18-9-11-7-4-6-10(2)8-11/h4,6-8H,3,5,9,14H2,1-2H3
Standard InChIKey	DQKCGPWSZDPSQM-UHFFFAOYSA-N
SMILES	CCCC1=NN=C(N1N)SCC2=CC=CC(=C2)C
Canonical SMILES	CCCC1=NN=C(N1N)SCC2=CC=CC(=C2)C
PubChem Compound	724536
Last Modified	Nov 11 2021

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